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Compound of Interest

Compound Name: SQDG

Cat. No.: B3044021

Sulfoquinovosyldiacylglycerol (SQDG) is a sulfur-containing, phosphorus-free lipid ubiquitous in
the photosynthetic membranes of plants, algae, and cyanobacteria. It plays a crucial role in the
structure and function of thylakoid membranes, particularly under conditions of phosphate
limitation where it can substitute for phospholipids. This guide provides a comparative overview
of the genes and pathways involved in SQDG biosynthesis across different biological
kingdoms, tailored for researchers, scientists, and drug development professionals.

Core Biosynthesis Pathways: A Divergence in
Strategy

The biosynthesis of SQDG involves two main steps, but the enzymes catalyzing the second
step can differ significantly between organisms. The initial step is the formation of the activated
sugar donor, UDP-sulfoquinovose (UDP-SQ), from UDP-glucose and sulfite. The subsequent
step involves the transfer of the sulfoquinovose moiety to a diacylglycerol (DAG) backbone.

Pathway 1: The Plant, Algae, and Cyanobacteria Route

In plants, algae, and cyanobacteria, SQDG synthesis is a two-enzyme process primarily
occurring in the chloroplasts.[1][2]

o UDP-sulfoquinovose Synthase (SQD1/SqdB/Agl3): This enzyme catalyzes the conversion of
UDP-glucose and sulfite into UDP-sulfoquinovose.[3]
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e SQDG Synthase (SQD2/SqdX): This glycosyltransferase transfers the sulfoquinovose group
from UDP-SQ to diacylglycerol (DAG) to form SQDG.[3]

Additionally, in higher plants, a specific UDP-glucose pyrophosphorylase (UGP3) is essential
for providing the UDP-glucose substrate for SQD1 within the plastids.[1][4]
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Caption: SQDG biosynthesis pathway in plants, algae, and cyanobacteria.
Pathway 2: The Alpha-Proteobacteria Anomaly

A distinct pathway for the final step of SQDG synthesis has been identified in alpha-
proteobacteria like Rhodobacter sphaeroides and Sinorhizobium meliloti. While the synthesis of
UDP-SQ via the SqdB enzyme is conserved, the transfer to DAG involves a different set of
enzymes.[5] This pathway involves an operon of genes, sqdBDC, and an additional gene,
sqdA.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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